Cas no 1780933-92-7 (Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate)

Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate structure
1780933-92-7 structure
Product Name:Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate
CAS No:1780933-92-7
MF:C4H3BrN2O2S
MW:223.047818422318
CID:6791616
PubChem ID:84725202
Update Time:2026-03-12

Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate
    • SCHEMBL18352875
    • 1,3,4-Thiadiazole-2-carboxylic acid, 5-bromo-, methyl ester
    • 1780933-92-7
    • Inchi: 1S/C4H3BrN2O2S/c1-9-3(8)2-6-7-4(5)10-2/h1H3
    • InChI Key: UCSCNZJWVORHNK-UHFFFAOYSA-N
    • SMILES: BrC1=NN=C(C(=O)OC)S1

Computed Properties

  • Exact Mass: 221.90986g/mol
  • Monoisotopic Mass: 221.90986g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80.3Ų

Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A491793-100mg
Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate
1780933-92-7 95%
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A491793-250mg
Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate
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